Cas no 127022-77-9 (Benzene,1,2,3,4,5,6-hexakis[(phenylmethyl)thio]-)

• Product Name: Benzene,1,2,3,4,5,6-hexakis[(phenylmethyl)thio]-
• CAS No: 127022-77-9
• MF: C₄₈H₄₂S₆
• MW: 811.23708486557
• CID: 136697
• PubChem ID: 4102356
• Update Time: 2025-06-25

Benzene,1,2,3,4,5,6-hexakis[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4,5,6-hexakis[(phenylmethyl)thio]-
• 1,2,3,4,5,6-hexakis(benzylsulfanyl)benzene
• Hexakis-benzylthio-benzen
• HEXAKIS(BENZYLTHIO)BENZENE
• 127022-77-9
• AKOS015911829
• CS-0170537
• 1,2,3,4,5,6-hexakis(benzylthio)benzene
• J-005454
• Benzene, 1,2,3,4,5,6-hexakis[(phenylmethyl)thio]-
• DTXSID40399344
• YSWG745
• SCHEMBL367099
• HEXAKIS(BENZYLSULFANYL)BENZENE
• G64348

• Inchi： 1S/C48H42S6/c1-7-19-37(20-8-1)31-49-43-44(50-32-38-21-9-2-10-22-38)46(52-34-40-25-13-4-14-26-40)48(54-36-42-29-17-6-18-30-42)47(53-35-41-27-15-5-16-28-41)45(43)51-33-39-23-11-3-12-24-39/h1-30H,31-36H2
• InChI Key： GXJBMANBXLNSJX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1C(=C(C(=C(C=1SCC1C=CC=CC=1)SCC1C=CC=CC=1)SCC1C=CC=CC=1)SCC1C=CC=CC=1)SCC1C=CC=CC=1

Computed Properties

• Exact Mass: 810.16100
• Monoisotopic Mass: 810.16107838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 54
• Rotatable Bond Count: 18
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 14
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Color/Form: 。
• Melting Point: 125-127 °C(lit.)
• PSA: 151.80000
• LogP: 15.44040
• Solubility: 。

Benzene,1,2,3,4,5,6-hexakis[(phenylmethyl)thio]- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Benzene,1,2,3,4,5,6-hexakis[(phenylmethyl)thio]-

Comprehensive Overview of Benzene,1,2,3,4,5,6-hexakis[(phenylmethyl)thio]- (CAS No. 127022-77-9)

The compound Benzene,1,2,3,4,5,6-hexakis[(phenylmethyl)thio]-, identified by its CAS No. 127022-77-9, is a highly specialized organic molecule with a unique structural configuration. This hexa-substituted benzene derivative features six (phenylmethyl)thio groups symmetrically arranged around a central benzene ring. Its intricate design has garnered significant interest in advanced material science and organic synthesis, particularly for applications requiring precise molecular architectures.

In recent years, researchers have focused on sulfur-containing aromatic compounds due to their potential in creating novel functional materials. The thioether linkages in Benzene,1,2,3,4,5,6-hexakis[(phenylmethyl)thio]- contribute to its stability and versatility, making it a candidate for molecular electronics and supramolecular chemistry. These properties align with current trends in sustainable chemistry and green synthesis, as scientists seek eco-friendly alternatives for industrial processes.

The synthesis of CAS No. 127022-77-9 typically involves multi-step reactions, including nucleophilic aromatic substitution and protective group strategies. Its highly branched structure presents both challenges and opportunities for selective functionalization, a topic frequently searched in academic databases. Recent studies highlight its potential as a building block for dendrimers or porous organic polymers, addressing the growing demand for tailored nanomaterials in energy storage and catalysis.

From an analytical perspective, Benzene,1,2,3,4,5,6-hexakis[(phenylmethyl)thio]- exhibits distinct characteristics in NMR spectroscopy and mass spectrometry, with its symmetrical structure producing simplified spectral patterns. This feature makes it valuable for method development in analytical chemistry, particularly for complex mixture analysis – a hot topic in pharmaceutical research and environmental monitoring.

Industrial interest in this compound connects to broader discussions about advanced intermediates for specialty chemicals. While not a commodity chemical, its structural motifs appear in patents related to liquid crystals and self-assembling monolayers, answering frequent queries about next-generation display technologies. The phenylmethylthio groups provide steric bulk and electronic effects that can fine-tune material properties, a principle leveraged in molecular engineering.

Environmental and toxicological profiles of CAS No. 127022-77-9 remain areas of active investigation, reflecting the scientific community's emphasis on safe-by-design chemicals. Preliminary studies suggest its persistence and degradation pathways warrant careful evaluation, aligning with public interest in chemical lifecycle assessment and circular economy principles. These aspects make it a relevant case study in green chemistry education programs worldwide.

In the context of intellectual property, derivatives of Benzene,1,2,3,4,5,6-hexakis[(phenylmethyl)thio]- appear in patent literature covering specialty coatings and electronic encapsulation materials. This connects to frequent industry searches about high-performance additives for polymers. The compound's ability to modify interfacial properties makes it particularly interesting for composite material development, a field experiencing rapid growth due to demands from aerospace and renewable energy sectors.

Future research directions likely include exploring its coordination chemistry with transition metals, given the soft donor character of sulfur atoms. Such studies could unlock applications in homogeneous catalysis or molecular sensing, addressing common queries about multifunctional molecular platforms. The compound's structural rigidity also positions it as a potential scaffold for crystal engineering studies investigating predictable molecular packing.

Academic laboratories frequently investigate CAS No. 127022-77-9 as part of broader efforts to understand steric effects in aromatic systems. Its three-dimensional architecture serves as a model system for probing molecular recognition phenomena, a subject with implications for drug design and biomimetic materials. These connections to cutting-edge research areas enhance its relevance in contemporary chemical literature.

From a commercial standpoint, the limited but growing availability of Benzene,1,2,3,4,5,6-hexakis[(phenylmethyl)thio]- reflects niche market demands for high-purity specialty chemicals. Suppliers often highlight its utility as a research-grade reagent, catering to institutions focused on molecular nanotechnology and smart materials development. This aligns with industry trends toward custom chemical solutions for advanced applications.